Cas no 152148-70-4 (2-(2,3-dihydro-1-benzofuran-6-yl)acetic acid)

2-(2,3-Dihydro-1-benzofuran-6-yl)acetic acid is a versatile synthetic intermediate with notable applications in pharmaceutical and organic chemistry. Its benzofuran core provides structural rigidity, enhancing stability in synthetic pathways, while the acetic acid moiety offers functional flexibility for further derivatization. This compound is particularly valuable in the development of bioactive molecules, serving as a key precursor for heterocyclic and medicinal chemistry research. Its well-defined reactivity profile allows for efficient modifications, making it suitable for constructing complex scaffolds. High purity and consistent quality ensure reliable performance in demanding synthetic applications, including drug discovery and material science.
2-(2,3-dihydro-1-benzofuran-6-yl)acetic acid structure
152148-70-4 structure
Product Name:2-(2,3-dihydro-1-benzofuran-6-yl)acetic acid
CAS No:152148-70-4
MF:C10H10O3
MW:178.184603214264
MDL:MFCD18374751
CID:1039521
PubChem ID:10559218
Update Time:2025-06-07

2-(2,3-dihydro-1-benzofuran-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-Dihydrobenzofuran-6-yl)acetic acid
    • 2,3-Dihydrobenzofuran-6-acetic acid
    • AK104771
    • ANW-71010
    • CTK8C4063
    • STL373029
    • SureCN1669323
    • 6-COUMARANCARBOCYLIC ACID
    • 2-(2,3-dihydro-1-benzofuran-6-yl)acetic acid
    • AMY4277
    • DTXSID10441682
    • AKOS015955953
    • CGA14870
    • A884038
    • 152148-70-4
    • SCHEMBL1669323
    • DB-329101
    • 2-(2,3-dihydrobenzofuran-6-yl)aceticAcid
    • 2,3-dihydro-1-benzofuran-6-ylacetic acid
    • EN300-302074
    • CS-W006869
    • MDL: MFCD18374751
    • Inchi: 1S/C10H10O3/c11-10(12)6-7-1-2-8-3-4-13-9(8)5-7/h1-2,5H,3-4,6H2,(H,11,12)
    • InChI Key: HBAUAIPLAXNUIM-UHFFFAOYSA-N
    • SMILES: O1CCC2C=CC(CC(=O)O)=CC1=2

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.5Ų

2-(2,3-dihydro-1-benzofuran-6-yl)acetic acid Pricemore >>

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